Cas no 868213-33-6 (1-[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(4-methylpiperidin-1-yl)ethanone)

• Product Name: 1-[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(4-methylpiperidin-1-yl)ethanone
• CAS No: 868213-33-6
• MF: C₂₂H₂₇N₃O₂
• MW: 365.468685388565
• CID: 6430394
• PubChem ID: 16807441
• Update Time: 2025-07-09

1-[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(4-methylpiperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[5-(furan-2-yl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-(4-methylpiperidin-1-yl)ethan-1-one
• SR-01000014964
• F1768-0068
• HMS1654L07
• Z46212907
• AKOS008013248
• 868213-33-6
• SR-01000014964-1
• 1-[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(4-methylpiperidin-1-yl)ethanone
• 1-(5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-(4-methylpiperidin-1-yl)ethanone
• Ethanone, 1-[5-(2-furanyl)-4,5-dihydro-3-(4-methylphenyl)-1H-pyrazol-1-yl]-2-(4-methyl-1-piperidinyl)-

• Inchi： 1S/C22H27N3O2/c1-16-5-7-18(8-6-16)19-14-20(21-4-3-13-27-21)25(23-19)22(26)15-24-11-9-17(2)10-12-24/h3-8,13,17,20H,9-12,14-15H2,1-2H3
• InChI Key： JZRWKFBXUGFALT-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=CO2)CC(C2=CC=C(C)C=C2)=N1)CN1CCC(C)CC1

Computed Properties

• Exact Mass: 365.21032711g/mol
• Monoisotopic Mass: 365.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 492.4±55.0 °C(Predicted)
• pka: 7.66±0.10(Predicted)

Additional information on 1-[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(4-methylpiperidin-1-yl)ethanone

1-[3-(Furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(4-methylpiperidin-1-yl)ethanone: A Comprehensive Overview

CAS No 868213-33-6 refers to the compound 1-[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(4-methylpiperidin-1-yl)ethanone, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a dihydropyrazole ring system, a furan moiety, and a piperidine group. These structural features contribute to its versatile reactivity and bioavailability, making it a subject of interest in contemporary research.

The synthesis of this compound involves multi-step reactions, often utilizing advanced techniques such as Suzuki coupling or Stille coupling to achieve high yields and purity. Recent studies have highlighted the importance of optimizing reaction conditions to enhance the efficiency of these processes. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements underscore the dynamic nature of organic chemistry and its continuous evolution to meet the demands of modern drug discovery.

In terms of biological activity, 1-[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(4-methylpiperidin-1-yl)ethanone has shown promising results in preliminary assays targeting various disease states. For example, recent research has demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies have indicated its ability to modulate neurodegenerative processes, suggesting a role in the treatment of conditions such as Alzheimer's disease or Parkinson's disease.

The incorporation of the furan ring into the molecule introduces unique electronic properties that enhance its interaction with biological targets. This is particularly evident in its ability to act as a ligand for metalloenzymes or metalloproteins, which are critical in numerous biochemical processes. Furthermore, the dihydropyrazole ring contributes to the molecule's stability and bioavailability, making it a favorable candidate for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of this compound with greater accuracy. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists can better understand how modifications to the molecule's structure might influence its absorption, distribution, metabolism, and excretion (ADME) properties. These insights are invaluable for guiding further optimization efforts aimed at improving therapeutic efficacy.

In conclusion, CAS No 868213-33-6 represents a cutting-edge compound with vast potential across multiple fields. Its intricate structure and diverse functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full spectrum of activities and mechanisms of action, this compound stands at the forefront of innovation in organic chemistry and pharmacology.